Cas no 317842-05-0 (5H-Dibenz[b,f]azepine, 5-(3-chlorobenzoyl)-10,11-dihydro-)

• Product name: 5H-Dibenz[b,f]azepine, 5-(3-chlorobenzoyl)-10,11-dihydro-
• CAS No: 317842-05-0
• MF: C₂₁H₁₆ClNO
• MW: 333.810844421387
• CID: 3937439
• PubChem ID: 738923

5H-Dibenz[b,f]azepine, 5-(3-chlorobenzoyl)-10,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine, 5-(3-chlorobenzoyl)-10,11-dihydro-
• (3-chlorophenyl)(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)methanone
• AKOS000618303
• SCHEMBL3454728
• (3-Chloro-phenyl)-(10,11-dihydro-dibenzo[b,f]azepin-5-yl)-methanone
• Oprea1_295469
• SR-01000465427
• Oprea1_673736
• EU-0041887
• AG-690/37024150
• 2-(3-CHLOROBENZOYL)-2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,12,14-HEXAENE
• HMS654N15
• 317842-05-0
• SR-01000465427-1
• ChemDiv1_023885
• STK054465
• 5-(3-chlorobenzoyl)-10,11-dihydro-5H-dibenzo[b,f]azepine

• Inchi： InChI=1S/C21H16ClNO/c22-18-9-5-8-17(14-18)21(24)23-19-10-3-1-6-15(19)12-13-16-7-2-4-11-20(16)23/h1-11,14H,12-13H2
• InChI Key： HUJVOAFQLBTOGP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 333.0920418Da
• Monoisotopic Mass: 333.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 5.4